3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole

• IUPAC Name: 3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-phenylpyrazole
• InChI: InChI=1S/C18H18N2S/c1-13-9-11-17(12-10-13)21-18-14(2)19-20(15(18)3)16-7-5-4-6-8-16/h4-12H,1-3H3
• InChI Key: ZEZVWKXCZOIDLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(N(N=C2C)C3=CC=CC=C3)C
• Molecular Formula: C18H18N2S
• Molecular Weight: 294.4 g/mol

Description

3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole, also known as DMPT, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DMPT is a pyrazole derivative that has been found to have a range of biochemical and physiological effects, making it a promising compound for research in areas such as animal nutrition, aquaculture, and plant growth regulation.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole is not fully understood, but it is thought to involve the modulation of various physiological and biochemical processes. 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has been found to affect the hypothalamic-pituitary-gonadal axis in animals, leading to increased growth hormone secretion and improved feed intake. 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has also been found to affect the expression of genes related to stress response and immune function, suggesting that it may have immunomodulatory effects.
Biochemical and Physiological Effects:
3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has been found to have a range of biochemical and physiological effects in animals and plants. In animals, 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has been shown to improve feed intake, growth performance, and nutrient utilization. 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has also been found to have immunomodulatory effects, improving the immune response and reducing the occurrence of diseases in animals.
In plants, 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has been shown to promote root growth, increase plant height, and enhance resistance to abiotic stress. 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has also been found to improve the quality of fruits and vegetables, including yield, size, and color.

Advantages and Limitations for Lab Experiments

3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in high purity and yield, making it cost-effective for research purposes. 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole also has a range of potential applications in various fields, making it a versatile compound for research.
However, there are also limitations to the use of 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole in lab experiments. The mechanism of action of 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole is not fully understood, and further research is needed to elucidate its effects on various physiological and biochemical processes. Additionally, the effects of 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole may vary depending on the species and experimental conditions, making it important to carefully design experiments and interpret results.

Future Directions

There are several future directions for research on 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole. One area of interest is the elucidation of the mechanism of action of 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole, including its effects on various physiological and biochemical processes. Further research is also needed to determine the optimal dosage and application methods for 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole in different species and experimental conditions.
In animal nutrition, future research could focus on the effects of 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole on gut microbiota and the gut-brain axis, as well as its potential applications in reducing antibiotic use in animal production. In aquaculture, future research could focus on the effects of 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole on different species of fish and its potential applications in reducing the environmental impact of aquaculture.
In plant growth regulation, future research could focus on the effects of 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole on different crops and its potential applications in improving yield, quality, and resistance to biotic and abiotic stress. Overall, 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has a range of potential applications in various fields, making it a promising compound for future research.

Synthesis Methods

The synthesis of 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole involves the reaction of 1-phenyl-3,5-dimethylpyrazole with 4-methylthiophenol in the presence of a catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole as the final product. The synthesis of 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has been optimized to yield high purity and yield, making it a cost-effective compound for research purposes.

Scientific Research Applications

3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has been found to have a range of applications in scientific research. In animal nutrition, 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has been shown to improve feed intake, growth performance, and nutrient utilization in various species, including pigs, poultry, and fish. 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has also been found to have potential applications in aquaculture, where it can be used to improve water quality and reduce the occurrence of diseases in fish.
In plant growth regulation, 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has been shown to have a range of effects, including promoting root growth, increasing plant height, and enhancing resistance to abiotic stress. 3,5-dimethyl-4-[(4-methylphenyl)thio]-1-phenyl-1H-pyrazole has also been found to have potential applications in the production of high-quality fruits and vegetables, where it can improve yield, size, and color.